Cas no 139778-24-8 (Benzenesulfonic acid, 4-iodo-3-methyl-)

• Product Name: Benzenesulfonic acid, 4-iodo-3-methyl-
• CAS No: 139778-24-8
• MF: C₇H₇IO₃S
• MW: 298.098153352737
• CID: 1290374
• Update Time: 2024-08-04

Benzenesulfonic acid, 4-iodo-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 4-iodo-3-methyl-

• Inchi： 1S/C7H7IO3S/c1-5-4-6(12(9,10)11)2-3-7(5)8/h2-4H,1H3,(H,9,10,11)
• InChI Key： PIWOKJYURZIKDR-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=CC=C(I)C(C)=C1

Computed Properties

• Exact Mass: 297.91561

Experimental Properties

• Density: 1.979±0.06 g/cm3(Predicted)
• PSA: 54.37
• pka: -0.71±0.50(Predicted)